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Compound of Interest |

5.
Compound Name: (Octadecylthiocarbamoylamino)flu

orescein

Cat. No.: B149448

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and stability
of 5-(Octadecylthiocarbamoylamino)fluorescein (OAF), a lipophilic fluorescent probe. OAF
is designed with a fluorescein core for its fluorescent properties and a long octadecyl tail,
enhancing its hydrophobicity. This structure makes it particularly useful for applications
involving cellular membranes. This document outlines its solubility characteristics, stability
profile, and provides detailed experimental protocols for its use.

Core Properties

Property Value Source
CAS Number 65603-18-1 [1]
Molecular Formula C39H50N205S [2]
Molecular Weight 658.9 g/mol [1112]

Solubility

Due to its long octadecyl chain, 5-(Octadecylthiocarbamoylamino)fluorescein is
hydrophobic and thus has low solubility in aqueous solutions. It is, however, soluble in organic
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solvents.

Solvent Solubility Notes

) ) A recommended solvent for
Dimethylformamide (DMF) Soluble ] )
creating stock solutions.

Anhydrous DMSO is
. ) recommended for preparing
Dimethyl sulfoxide (DMSO) Soluble )
stock solutions to prevent

hydrolysis.

The molecule's lipophilic

nature suggests solubility in
Other Organic Solvents Soluble other organic solvents like

ethanol, though specific data is

limited.

The hydrophobic octadecyl tail
Water Insoluble significantly limits solubility in

aqueous media.

Stability

5-(Octadecylthiocarbamoylamino)fluorescein is characterized by its high photostability and
chemical stability, which are advantageous for long-term imaging experiments.
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Condition

Stability Profile

Recommendations

Storage (Lyophilized Powder)

Stable

Store at -20°C in a dry, dark
place. For enhanced stability,
consider storage in anhydrous
DMSO.

Storage (Stock Solution)

Stable for a limited time

Prepare stock solutions in
anhydrous DMSO to prevent
hydrolysis of the thiocarbamoyl
group. Aliquot and store at
-20°C to avoid repeated

freeze-thaw cycles.

Storage (Working Solution)

Stable for up to 72 hours

Diluted working solutions can
be stored at 4°C for a

maximum of 72 hours.

Photostability

High

The fluorescein core provides
good resistance to
photobleaching, allowing for
prolonged observation under

fluorescence microscopy.

Chemical Stability

Generally stable

The thiocarbamoyl group can
be susceptible to hydrolysis,
especially in aqueous
solutions. The compound can
also undergo oxidation under
strong oxidative conditions and
reduction with agents like
sodium borohydride.[1]

Experimental Protocols
Preparation of Stock Solution

Objective: To prepare a concentrated stock solution for long-term storage and subsequent

dilution to working concentrations.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/zh/product/b149448
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

¢ 5-(Octadecylthiocarbamoylamino)fluorescein powder
o Anhydrous dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes

Protocol:

Allow the vial of 5-(Octadecylthiocarbamoylamino)fluorescein powder to equilibrate to
room temperature before opening to prevent condensation.

e Prepare a 10 mM stock solution by dissolving the appropriate amount of the compound in
anhydrous DMSO.

» Vortex briefly to ensure complete dissolution.

 Aliquot the stock solution into smaller volumes in sterile, light-protecting microcentrifuge
tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Live-Cell Membrane Staining

Objective: To label the plasma membrane of live cells for fluorescence microscopy.
Materials:
e Cells cultured on coverslips or in imaging dishes

¢ 10 mM stock solution of 5-(Octadecylthiocarbamoylamino)fluorescein in anhydrous
DMSO

¢ Phosphate-buffered saline (PBS) or other suitable buffer
e Cell culture medium

Protocol:
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o Prepare a working solution of the fluorescent probe by diluting the 10 mM stock solution in
cell culture medium to the desired final concentration. The optimal concentration should be
determined empirically but can range from 1 to 10 uM.

e Wash the cultured cells twice with warm PBS to remove any residual medium.
e Add the working solution to the cells and incubate for 15-30 minutes at 37°C.

e After incubation, wash the cells two to three times with warm PBS or cell culture medium to
remove any unbound probe.

e The cells are now ready for imaging under a fluorescence microscope with appropriate filter
sets for fluorescein (excitation ~495 nm, emission ~515 nm).

Stability Validation using HPLC-UV

Objective: To assess the stability of the compound over time or under specific experimental
conditions.

Materials:

A solution of 5-(Octadecylthiocarbamoylamino)fluorescein at a known concentration

HPLC system with a UV detector

C18 reversed-phase HPLC column

Acetonitrile (ACN)

Water (HPLC grade)
Protocol:
o Prepare a mobile phase consisting of an appropriate gradient of acetonitrile and water.

e Set the UV detector to the maximum absorbance wavelength of the fluorescein molecule
(around 490 nm).
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« Inject a freshly prepared solution of the compound to obtain an initial chromatogram and
peak area, which will serve as the baseline (T=0).

» Store the solution under the desired test conditions (e.g., 4°C, room temperature, exposure
to light).

o At specified time points, inject an aliquot of the stored solution onto the HPLC system.

o Monitor for the appearance of new peaks (indicating degradation products) and a decrease
in the peak area of the parent compound.

o Calculate the percentage of the remaining compound at each time point relative to the initial
measurement to determine its stability.

Visualizations
Experimental Workflow for Cell Staining and Imaging
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Caption: Workflow for cell staining and imaging.

Logical Relationship of Stability Factors
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Caption: Factors influencing compound stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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